7-(4-Fluorophenoxy)-2,4-bis(trifluoromethyl)-1,8-naphthyridine

• IUPAC Name: 7-(4-fluorophenoxy)-2,4-bis(trifluoromethyl)-1,8-naphthyridine
• InChI: InChI=1S/C16H7F7N2O/c17-8-1-3-9(4-2-8)26-13-6-5-10-11(15(18,19)20)7-12(16(21,22)23)24-14(10)25-13/h1-7H
• InChI Key: LROYSHLQXUBFSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=NC3=C(C=C2)C(=CC(=N3)C(F)(F)F)C(F)(F)F)F
• Molecular Formula: C16H7F7N2O
• Molecular Weight: 376.23 g/mol
• CAS No.: 477852-34-9

Description

7-(4-Fluorophenoxy)-2,4-bis(trifluoromethyl)-1,8-naphthyridine is a synthetic derivative of the 1,8-naphthyridine scaffold, a heterocyclic system known for its versatile biological and material applications. The compound features a 4-fluorophenoxy substituent at position 7 and two trifluoromethyl (-CF₃) groups at positions 2 and 2. While its exact biological activity remains under investigation, structurally related 1,8-naphthyridine derivatives exhibit antiviral, antibacterial, and anticancer properties . The trifluoromethyl groups contribute to electron-withdrawing effects, which may influence reactivity and binding interactions in biological systems .

Mechanism of Action

Target of Action

A structurally similar compound, s-3-(4-fluorophenoxy)-2-hydroxy-2-methyl-n-[4-nitro-3-(trifluoromethyl)phenyl]propanamide, is known to interact with theandrogen receptor .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its target receptor, leading to changes in the receptor’s activity.

Biological Activity

7-(4-Fluorophenoxy)-2,4-bis(trifluoromethyl)-1,8-naphthyridine is a complex organic compound notable for its unique structure and potential biological activities. This compound has garnered attention in medicinal chemistry due to its diverse applications, particularly in drug discovery and development.

• Molecular Formula : C16H7F7N2O
• Molecular Weight : 376.23 g/mol
• CAS Number : 303996-21-6
• Melting Point : 57-59 °C

Structure

The compound features a naphthyridine core substituted with fluorinated phenoxy and trifluoromethyl groups, which contribute to its biological activity and solubility characteristics.

The biological activity of 7-(4-Fluorophenoxy)-2,4-bis(trifluoromethyl)-1,8-naphthyridine is primarily attributed to its interaction with specific molecular targets. It may act by inhibiting enzymes or modulating receptor activity, which could lead to therapeutic effects in various diseases.

Pharmacological Applications

• Anti-inflammatory Activity :
  • The compound has been investigated for its anti-inflammatory properties. In vitro studies indicate significant inhibition of inflammatory mediators, suggesting potential use in treating inflammatory conditions.
  • A comparative study showed that compounds with similar structures exhibited IC50 values indicating effective inhibition of cyclooxygenase (COX) enzymes, which are key targets in inflammation management.
• Anticancer Activity :
  • Research has demonstrated that derivatives of naphthyridine, including this compound, exhibit cytotoxic effects against various cancer cell lines. The mechanism is thought to involve the induction of apoptosis in cancer cells.
  • In a study focusing on PIP4K2A inhibitors for p53-deficient tumors, compounds similar to 7-(4-Fluorophenoxy)-2,4-bis(trifluoromethyl)-1,8-naphthyridine showed promising selectivity and potency against tumor growth .
• Enzyme Inhibition :
  • The compound has been explored as a phosphodiesterase (PDE) inhibitor, which is relevant in the treatment of respiratory diseases and other conditions where PDE modulation is beneficial.

Case Studies and Research Findings

Study	Findings
El-Karim et al. (2022)	Reported significant anti-inflammatory effects with an IC50 comparable to standard drugs like diclofenac .
ACS Journal of Medicinal Chemistry (2021)	Identified the compound as a potent inhibitor for specific cancer pathways .
MDPI Review (2022)	Discussed the synthesis and biological evaluation of naphthyridine derivatives highlighting their therapeutic potential .

Safety and Toxicology

While the biological activities are promising, safety assessments are crucial. Initial evaluations indicate that the compound may have a favorable safety profile; however, comprehensive toxicological studies are necessary to confirm its suitability for clinical applications.

Comparison with Similar Compounds

7-Chloro-2,4-bis(trifluoromethyl)-1,8-naphthyridine (CAS 106582-41-6)

• Structure : Chlorine substituent at position 7.
• Molecular Weight : 300.59 g/mol.
• Key Differences: Replacing chlorine with 4-fluorophenoxy introduces a bulkier, aromatic substituent.

Imidazo[1,2-a][1,8]naphthyridine Derivatives (e.g., RO8191)

• Structure : Contains a fused imidazole ring and oxadiazole substituent.
• Key Differences : The imidazole fusion alters the electronic structure, enabling selective binding to the I-IFN receptor for antiviral activity . Unlike the target compound, RO8191 lacks an ether-linked aromatic substituent but retains bis(trifluoromethyl) groups.
• Applications : Antiviral agent against hepatitis C virus (HCV) .

7-(3,5-Dimethyl-1H-pyrazol-1-yl)-2,4-bis(trifluoromethyl)-1,8-naphthyridine

• Structure : Pyrazole substituent at position 7.
• Molecular Weight : 360.26 g/mol.
• Key Differences : The pyrazole group introduces hydrogen-bonding sites (NH) and planar geometry, which may influence DNA intercalation or metal coordination .

7-(1H-1,2,4-Triazol-3-ylthio)-2,4-bis(trifluoromethyl)-1,8-naphthyridine

• Structure : Thio-linked triazole substituent at position 7.